Cas no 1375474-67-1 (5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-6-ylmethanamine)

• Product Name: 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-6-ylmethanamine
• CAS No: 1375474-67-1
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• CID: 5159862
• Update Time: 2026-03-04

5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-6-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyridine-6-methanamine, 5,6,7,8-tetrahydro-
• 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-6-ylmethanamine

• Inchi： 1S/C7H12N4/c8-3-6-1-2-7-10-9-5-11(7)4-6/h5-6H,1-4,8H2
• InChI Key： PYMYVOZSZZRJDN-UHFFFAOYSA-N
• SMILES： C12=NN=CN1CC(CN)CC2

Additional information on 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-6-ylmethanamine

Introduction to 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-6-ylmethanamine (CAS No. 1375474-67-1)

5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-6-ylmethanamine (CAS No. 1375474-67-1) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique scaffold and potential biological activities. This compound belongs to the triazolopyridine class of heterocyclic molecules, which are widely recognized for their diverse pharmacological properties. The presence of multiple nitrogen atoms in its structure imparts a high degree of flexibility and reactivity, making it a valuable scaffold for drug discovery and development.

The name of this compound provides critical insights into its chemical structure. The prefix "tetrahydro-" indicates the presence of a saturated hydrocarbon ring system, while the core "[1,2,4]triazolo[4,3-a]pyridin-" part highlights the fused triazole and pyridine rings. The suffix "-ylmethanamine" suggests the presence of an amine functional group attached to a methylene bridge. This combination of structural features makes 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-6-ylmethanamine a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in developing novel therapeutic agents based on triazolopyridine scaffolds due to their demonstrated efficacy in various biological assays. For instance, derivatives of this class have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The amine moiety in 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-6-ylmethanamine provides a site for further functionalization via medicinal chemistry strategies such as coupling with carboxylic acids or aldehydes to form amides or ureas. These modifications can enhance binding affinity and selectivity towards target proteins.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged similar triazolopyridine structures to develop molecules with anti-inflammatory and antiviral properties. The versatility of the tetrahydro-[1,2,4]triazolo[4,3-a]pyridine core allows for diverse chemical modifications that can fine-tune its biological activity. For example, substituents at the 5-position or 6-position can significantly alter the compound's interaction with biological targets.

Recent studies have highlighted the importance of optimizing solubility and bioavailability when designing novel drug candidates. The structural features of 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-6-ylmethanamine suggest that it may exhibit good solubility in polar solvents due to the presence of multiple nitrogen atoms capable of hydrogen bonding. This property is crucial for formulation development and ensuring effective delivery to biological targets. Furthermore，the compound's ability to form hydrogen bonds may also contribute to its stability under various storage conditions.

The synthesis of 5,6-tetrahydro-[1,2,4]-triazolo[4,3-a]pyridines has been extensively studied over the years due to their broad spectrum of biological activities. One common synthetic route involves the condensation of hydrazines with β-dicarbonyl compounds followed by cyclization reactions. In the case of 5,6,7,8-tetrahydro-[1,2,4]-triazolo[4,3-a]pyridin-6-ylmethanamine, careful control over reaction conditions is essential to ensure high yield and purity. Advances in catalytic methods have enabled more efficient synthesis pathways， reducing unwanted byproducts and improving overall process economics.

The pharmacological profile of this compound is still under investigation， but preliminary data suggest that it may exhibit inhibitory activity against certain enzymes relevant to neurological disorders and cancer. For instance， analogs with similar scaffolds have shown potential in modulating neurotransmitter release by interacting with ion channels or G protein-coupled receptors (GPCRs). The amine group in 5,6,7,8-tetrahydro-[1,2,4]-triazolo[4,3-a]pyridin-6-ylmethanamine could serve as a linker for attaching pharmacophores that enhance binding interactions with these targets.

In conclusion，5,6,7,8-tetrahydro-[1,2,4]-triazolo[4,3-a]pyridin-6-ylmethanamine (CAS No. 1375474-67-1) represents a structurally intriguing molecule with significant potential in drug discovery。 Its unique scaffold， combined with its functional diversity， makes it an attractive candidate for further exploration by medicinal chemists and biologists alike。 As research continues to uncover new biological pathways and therapeutic targets， compounds like this are likely to play a crucial role in developing next-generation pharmaceuticals.